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Compound of Interest

Compound Name: 3-(Dimethylamino)benzoic acid

Cat. No.: B154052

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of 3-
(Dimethylamino)benzoic acid in various organic solvents. The information is intended for
researchers, scientists, and professionals in drug development and chemical synthesis. This
document compiles available quantitative data, details experimental protocols for solubility
determination, and presents a visual workflow for these procedures.

Core Quantitative Solubility Data

The solubility of 3-(Dimethylamino)benzoic acid is a critical parameter for its application in
various chemical processes, including reaction chemistry, purification, and formulation. An
extensive review of available literature, including commercial supplier data, provides the
following solubility information.

Solvent Temperature (°C) Solubility
Methanol Not Specified 50 mg/mL[1][2]
. 100 mg/mL (clear to slightly
Methanol Not Specified
hazy)[1]
» Insoluble / Practically
Water Not Specified

Insoluble[2]
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Note: Conflicting data exists for the solubility of 3-(Dimethylamino)benzoic acid in water, with
some sources indicating some level of solubility. Further experimental verification is
recommended.

A comprehensive search for a detailed solubility dataset across a wide range of organic
solvents and temperatures in resources such as the IUPAC-NIST Solubility Data Series did not
yield a specific, extensive compilation for 3-(Dimethylamino)benzoic acid at the time of this
guide's creation. The data presented here is based on currently available information.

Experimental Protocol for Solubility Determination:
Gravimetric Method

The following is a detailed protocol for determining the solubility of 3-(Dimethylamino)benzoic
acid in an organic solvent using the gravimetric method. This method is widely applicable for
organic acids and provides reliable, quantitative results.

1. Preparation of Saturated Solution:

e a. Add an excess amount of 3-(Dimethylamino)benzoic acid to a known volume of the
desired organic solvent in a sealed, temperature-controlled vessel.

» b. Agitate the mixture using a magnetic stirrer or a shaker bath at a constant temperature for
a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of
undissolved solid is necessary to confirm saturation.

2. Sample Withdrawal and Filtration:
e a. Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

e b. Carefully withdraw a known volume of the supernatant using a pre-heated or solvent-
rinsed pipette to avoid crystallization upon cooling.

e c. Immediately filter the withdrawn sample through a syringe filter (e.g., 0.45 um PTFE) into a
pre-weighed, dry container. This step is crucial to remove any undissolved microcrystals.

3. Solvent Evaporation and Mass Determination:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b154052?utm_src=pdf-body
https://www.benchchem.com/product/b154052?utm_src=pdf-body
https://www.benchchem.com/product/b154052?utm_src=pdf-body
https://www.benchchem.com/product/b154052?utm_src=pdf-body
https://www.benchchem.com/product/b154052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a. Place the container with the filtered solution in a vacuum oven or use a rotary evaporator
to gently remove the solvent. The temperature should be kept below the boiling point of the
solvent and the decomposition temperature of the solute.

b. Continue the evaporation process until the solid residue is completely dry and a constant
weight is achieved.

c. Record the final weight of the container with the dried solute.

4. Calculation of Solubility:

a. Determine the mass of the dissolved 3-(Dimethylamino)benzoic acid by subtracting the
initial weight of the empty container from the final weight.

b. Calculate the solubility in the desired units (e.g., g/L, mg/mL, or mol/L) by dividing the
mass of the dissolved solute by the volume of the solvent used.

Experimental Workflow

The following diagram illustrates the logical workflow of the gravimetric method for solubility
determination.
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Caption: Workflow for Gravimetric Solubility Determination.
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This guide serves as a foundational resource for understanding and determining the solubility
of 3-(Dimethylamino)benzoic acid. For critical applications, it is recommended to
experimentally verify the solubility data under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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